Cas no 50932-19-9 (Verminoside)

Verminoside structure
Verminoside structure
Product Name:Verminoside
CAS No:50932-19-9
MF:C24H28O13
MW:524.471328735352
CID:837149
PubChem ID:12000883
Update Time:2025-04-19

Verminoside Chemical and Physical Properties

Names and Identifiers

    • Verminoside
    • (1aS,1bS,2S,5aR,6S,6aS)-2-(β-D-Glucopyranosyloxy)-1a-(hydroxymeth yl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6 -yl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • (-)-Verminoside
    • Caffeoyl catalpol
    • Catalpol 6-caffeate
    • [(1S,2S,4S,5S,6R,10S)-2-(Hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • CHEBI:69799
    • NCGC00385664-01
    • FS-9941
    • AKOS040740529
    • CS-0016382
    • Q27138140
    • DTXSID901318249
    • XV171960
    • HY-N1094
    • [(1aS)-6alpha-[[(E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1a,1balpha,2,5aalpha,6,6abeta-hexahydro-1a-hydroxymethyloxireno[4,5]cyclopenta[1,2-c]pyran-2alpha-yl]beta-D-glucopyranoside
    • NCGC00385664-01_C24H28O13_(1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-Glucopyranosyloxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6-yl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • 50932-19-9
    • (1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-Glucopyranosyloxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6-yl (2E)-3-(3,4-dihydroxyphenyl)acrylate
    • DA-78867
    • [ "" ]
    • MDL: MFCD00017720
    • Inchi: 1S/C24H28O13/c25-8-14-17(30)18(31)19(32)23(34-14)36-22-16-11(5-6-33-22)20(21-24(16,9-26)37-21)35-15(29)4-2-10-1-3-12(27)13(28)7-10/h1-7,11,14,16-23,25-28,30-32H,8-9H2/b4-2+/t11-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
    • InChI Key: MZQXNUBTVLKMLP-QOEJBJAYSA-N
    • SMILES: O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O

Computed Properties

  • Exact Mass: 524.15300
  • Monoisotopic Mass: 524.15299094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 896
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 208Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 739.1±60.0 °C at 760 mmHg
  • Flash Point: 253.2±26.4 °C
  • PSA: 208.13000
  • LogP: -1.91480
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

Verminoside Security Information

Verminoside Pricemore >>

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